Cas no 38178-41-5 (2-nitrodibenzo-4-dioxin)

• Product Name: 2-nitrodibenzo-4-dioxin
• CAS No: 38178-41-5
• MF: C₁₂H₇NO₄
• MW: 229.188283205032
• CID: 923144
• PubChem ID: 37925
• Update Time: 2025-04-19

2-nitrodibenzo-4-dioxin Chemical and Physical Properties

Names and Identifiers

• 2-nitrodibenzo-4-dioxin
• dibenzo[b,e][1,4]dioxin, 2-nitro-
• 2-Nitrodibenzo-p-dioxin
• DTXSID60959106
• 2-Nitro-dibenzo[1,4]dioxine
• DIBENZO-p-DIOXIN, 2-NITRO-
• Nitrodibenzo-p-dioxin
• SCHEMBL5798781
• 2-Nitro-dibenzo-p-dioxin
• 2-nitrooxanthrene
• CCRIS 2665
• CHEMBL166458
• 38178-41-5

• Inchi： 1S/C12H7NO4/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7H
• InChI Key： PBIXRFKWYPNCAB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03751
• Monoisotopic Mass: 229.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6